Cas no 19729-28-3 (Formyllysine)

• Product Name: Formyllysine
• CAS No: 19729-28-3
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• MDL: MFCD08275785
• CID: 4710074
• Update Time: 2025-06-08

Formyllysine Chemical and Physical Properties

Names and Identifiers

• formyllysine
• For-L-Lys-OH
• Formyllysine

• MDL： MFCD08275785
• Inchi： 1S/C7H14N2O3/c8-4-2-1-3-6(7(11)12)9-5-10/h5-6H,1-4,8H2,(H,9,10)(H,11,12)/t6-/m0/s1
• InChI Key： LIEIRDDOGFQXEH-LURJTMIESA-N
• SMILES： OC([C@H](CCCCN)NC=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 150
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Formyllysine

Formyllysine (CAS No. 19729-28-3): A Comprehensive Overview of Its Chemical Properties, Biological Roles, and Emerging Applications in Biomedical Research

The compound Formyllysine, identified by the CAS No. 19729-28-3, is a non-proteinogenic amino acid derivative formed through post-translational modifications of proteins under oxidative stress conditions. Structurally characterized by the addition of a formyl group (CHO) to the ε-amino group of lysine residues, this molecule has gained significant attention in recent years due to its roles in aging-related diseases and its potential as a biomarker for oxidative damage. Recent studies have further revealed its involvement in protein cross-linking processes and signaling pathways linked to cellular senescence.

Emerging research highlights the formation of Formyllysine as a critical indicator of advanced glycation end-product (AGE) accumulation, particularly in diabetic complications and neurodegenerative disorders. A 2023 study published in Nature Aging demonstrated that elevated levels of this compound correlate with accelerated collagen cross-linking in vascular tissues, directly contributing to arterial stiffness observed in type 2 diabetes patients. This discovery underscores the importance of targeting CAS No. 19729-28-3-related pathways for developing therapeutic strategies against age-related pathologies.

In proteomics research, the detection and quantification of Formyllysine-modified proteins have become essential for understanding cellular responses to oxidative stress. Advanced mass spectrometry techniques now enable precise identification of this modification at specific protein sites, revealing its role in modulating enzyme activities and protein-protein interactions. A groundbreaking 2024 study from the Journal of Biological Chemistry identified novel interactions between formylated histones and DNA repair machinery, suggesting a previously unrecognized regulatory mechanism for genomic stability maintenance.

The biomedical significance of CAS No. 19729-28-3 extends to neurodegenerative research, where it has been implicated in Alzheimer's disease progression. Researchers at Stanford University recently discovered that formylated tau proteins exhibit increased aggregation propensity compared to unmodified counterparts, directly linking this modification to neurofibrillary tangle formation observed in Alzheimer's pathology. These findings open new avenues for diagnostic assays targeting formyllysine-containing peptides as early biomarkers for neurodegenerative diseases.

Innovative synthetic methodologies have improved the accessibility of CAS No. 19729-28-3-functionalized compounds for preclinical studies. A 2024 paper in Chemical Science reported a novel solid-phase synthesis approach enabling site-specific incorporation into model peptides, facilitating mechanistic studies on protein modification dynamics. Such advancements are critical for developing inhibitors targeting enzymes responsible for formylation processes like transglutaminases.

Clinical translation efforts are now exploring anti-formylation therapies using small molecule inhibitors identified through high-throughput screening campaigns. Preclinical data from mouse models show that selective inhibition reduces collagen cross-linking by up to 40% while preserving normal protein functions, offering promising results for cardiovascular disease management strategies involving CAS No. 19729-28-3-mediated mechanisms.

Ongoing investigations also reveal unexpected roles for formyllysine-containing extracellular vesicles in intercellular communication networks. Exosomes isolated from senescent cells were found to carry formylated proteins that activate pro-inflammatory pathways when internalized by neighboring cells, creating paracrine signaling loops that perpetuate tissue degeneration according to a recent Cell Reports study.

Bioinformatics analyses combining proteomic datasets with machine learning algorithms are now predicting potential drug targets based on formylation patterns across different disease states. These computational approaches have identified kinase substrates uniquely modified by formylation under oxidative conditions, providing actionable hypotheses for drug development programs targeting aging-associated pathologies linked to CAS No. 19729-28-3 biochemistry.

The analytical challenges posed by detecting trace amounts of CAS No. 19729-28-3-modified biomolecules have driven innovations in immunoassay technology development. New monoclonal antibodies with picomolar sensitivity specifically recognize this modification while avoiding cross-reactivity with related modifications like carboxymethyllysine (CML), enabling high-throughput clinical diagnostics according to a Nature Methods publication from early 2024.

In conclusion, the multifaceted biological roles and emerging therapeutic applications of Formyllysine (CAS No. 19729-28-3) position it as a key molecule bridging basic biochemical research and translational medicine efforts against chronic degenerative diseases associated with aging processes.